Cas no 1804677-81-3 (4-Amino-5-(aminomethyl)-3-(difluoromethyl)-2-hydroxypyridine)

4-Amino-5-(aminomethyl)-3-(difluoromethyl)-2-hydroxypyridine is a multifunctional heterocyclic compound featuring both amino and hydroxypyridine moieties, along with a difluoromethyl substituent. Its structural complexity makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for developing bioactive molecules. The presence of dual amino groups enhances its reactivity, enabling versatile functionalization, while the difluoromethyl group contributes to metabolic stability and lipophilicity. The hydroxypyridine core offers chelating properties, useful in coordination chemistry. This compound is particularly advantageous in medicinal chemistry for designing enzyme inhibitors or fluorinated analogs due to its balanced polarity and synthetic flexibility. Suitable for controlled derivatization under mild conditions, it serves as a key building block in specialized organic synthesis.

4-Amino-5-(aminomethyl)-3-(difluoromethyl)-2-hydroxypyridine structure

1804677-81-3 structure

Product Name:4-Amino-5-(aminomethyl)-3-(difluoromethyl)-2-hydroxypyridine

CAS No:1804677-81-3

MF:C₇H₉F₂N₃O

MW:189.162667989731

CID:4916753

Update Time:2025-05-24

4-Amino-5-(aminomethyl)-3-(difluoromethyl)-2-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

- 4-Amino-5-(aminomethyl)-3-(difluoromethyl)-2-hydroxypyridine
- Inchi： 1S/C7H9F2N3O/c8-6(9)4-5(11)3(1-10)2-12-7(4)13/h2,6H,1,10H2,(H3,11,12,13)
- InChI Key： VCEOFALXVBLIFM-UHFFFAOYSA-N
- SMILES： FC(C1C(NC=C(CN)C=1N)=O)F

Computed Properties

Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 296
XLogP3: -1.2
Topological Polar Surface Area: 81.1

4-Amino-5-(aminomethyl)-3-(difluoromethyl)-2-hydroxypyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A024005592-500mg	4-Amino-5-(aminomethyl)-3-(difluoromethyl)-2-hydroxypyridine	1804677-81-3	97%	500mg	$1,048.60	2022-04-01
Alichem	A024005592-1g	4-Amino-5-(aminomethyl)-3-(difluoromethyl)-2-hydroxypyridine	1804677-81-3	97%	1g	$1,680.00	2022-04-01

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Additional information on 4-Amino-5-(aminomethyl)-3-(difluoromethyl)-2-hydroxypyridine

4-Amino-5-(aminomethyl)-3-(difluoromethyl)-2-hydroxypyridine: A Comprehensive Overview

The compound 4-Amino-5-(aminomethyl)-3-(difluoromethyl)-2-hydroxypyridine (CAS No. 1804677-81-3) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique chemical properties and versatile functionalities. The structure of this molecule is characterized by the presence of multiple functional groups, including amino (-NH2), hydroxyl (-OH), and difluoromethyl (-CF2H) groups, which contribute to its reactivity and biological activity.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 4-Amino-5-(aminomethyl)-3-(difluoromethyl)-2-hydroxypyridine, allowing researchers to explore its potential in drug discovery, material science, and catalysis. The molecule's structure makes it an ideal candidate for studying hydrogen bonding, electron transfer mechanisms, and metal coordination, which are critical in many chemical processes. Its difluoromethyl group introduces unique electronic effects, enhancing its ability to participate in various chemical reactions.

In the field of pharmacology, 4-Amino-5-(aminomethyl)-3-(difluoromethyl)-2-hydroxypyridine has shown promising results as a lead compound for developing novel therapeutic agents. Researchers have reported that this compound exhibits significant antioxidant activity, which could be beneficial in combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. Additionally, its amino and hydroxyl groups facilitate interactions with biological systems, making it a valuable tool for studying enzyme inhibition and receptor binding.

The synthesis of 4-Amino-5-(aminomethyl)-3-(difluoromethyl)-2-hydroxypyridine involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Recent studies have focused on optimizing these synthetic pathways using green chemistry principles, reducing the environmental impact of production processes. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of this compound while minimizing byproduct formation.

From a materials science perspective, 4-Amino-5-(aminomethyl)-3-(difluoromethyl)-2-hydroxypyridine has demonstrated potential as a building block for constructing advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Its ability to coordinate with metal ions makes it an attractive candidate for designing porous materials with applications in gas storage, catalysis, and sensing technologies. Recent research has highlighted its role in forming stable MOFs with exceptional surface areas and selectivity for adsorbing specific gas molecules.

In conclusion, 4-Amino-5-(aminomethyl)-3-(difluoromethyl)-2-hydroxypyridine (CAS No. 1804677-81-3) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool for advancing scientific research and industrial innovation. As ongoing studies continue to uncover new properties and applications of this compound, it is poised to play a pivotal role in shaping future advancements in chemistry and related fields.